4-(3-Chloro-4-methylphenyl)piperidin-4-ol
Overview
Description
“4-(3-Chloro-4-methylphenyl)piperidin-4-ol” is a chemical compound with the CAS Number: 700794-55-4 . It has a molecular weight of 225.72 .
Molecular Structure Analysis
The IUPAC name for this compound is 4-(3-chloro-4-methylphenyl)-4-piperidinol . The InChI code for this compound is 1S/C12H16ClNO/c1-9-2-3-10(8-11(9)13)12(15)4-6-14-7-5-12/h2-3,8,14-15H,4-7H2,1H3 .Scientific Research Applications
Analgesic Applications
4-(3-Chloro-4-methylphenyl)piperidin-4-ol: and its derivatives have been studied for their potential as analgesics. Research indicates that certain derivatives can act as effective pain relievers, particularly in opioid-independent systems . These compounds have been synthesized and characterized, showing potent efficacy in pain relief models in mice, suggesting their utility in developing new analgesic drugs .
Fungicidal Activity
The compound has been explored for its fungicidal properties. Derivatives of 4-(3-Chloro-4-methylphenyl)piperidin-4-ol have shown activity against various fungal pathogens, indicating its potential use in agriculture for protecting crops against fungal infections .
Synthesis Methods
The synthesis of 4-(3-Chloro-4-methylphenyl)piperidin-4-ol involves various chemical methods. These methods are crucial for producing the compound in pure form, which is necessary for its application in research and development .
Pharmacological Studies
Pharmacological studies on 4-(3-Chloro-4-methylphenyl)piperidin-4-ol have revealed its potential in treating pain by depressing peripheral and centrally mediated pain. The studies involve designing pharmacophore models and evaluating the compound’s action through methods like the Hot Plate Method .
Chemical Properties
Understanding the chemical properties of 4-(3-Chloro-4-methylphenyl)piperidin-4-ol is essential for its application in various fields. Its molecular weight, structural formula, and other chemical characteristics are fundamental for researchers working with this compound .
Industrial Uses
While specific industrial uses of 4-(3-Chloro-4-methylphenyl)piperidin-4-ol are not extensively documented, compounds with similar structures are often used in the synthesis of pharmaceuticals and agrochemicals. The compound’s properties may lend it to applications in these industries as well .
Safety and Handling
Safety and handling information for 4-(3-Chloro-4-methylphenyl)piperidin-4-ol is critical for its use in research and industrial applications. Proper storage, handling precautions, and understanding of its reactivity profile are necessary to ensure safe usage .
Safety and Hazards
properties
IUPAC Name |
4-(3-chloro-4-methylphenyl)piperidin-4-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16ClNO/c1-9-2-3-10(8-11(9)13)12(15)4-6-14-7-5-12/h2-3,8,14-15H,4-7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVUFSWNZVOZTKV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C2(CCNCC2)O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10631026 |
Source
|
| Record name | 4-(3-Chloro-4-methylphenyl)piperidin-4-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10631026 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.71 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(3-Chloro-4-methylphenyl)piperidin-4-ol | |
CAS RN |
700794-55-4 |
Source
|
| Record name | 4-(3-Chloro-4-methylphenyl)piperidin-4-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10631026 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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